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Compound of Interest

Compound Name: 1-(4-Chlorophenyl)propan-1-amine

Cat. No.: B1315154

Audience: Researchers, scientists, and drug development professionals.
1. Introduction

1-(4-Chlorophenyl)propan-1-amine is a chemical compound of interest in the fields of
medicinal chemistry and organic synthesis. Its structure, characterized by a chlorophenyl group
attached to a propan-1-amine backbone, makes it a relevant molecule for further chemical
modifications and as a potential pharmacophore. This document provides a concise summary
of its fundamental physicochemical properties, namely its molecular formula and molecular
weight.

2. Core Physicochemical Data

The essential molecular data for 1-(4-Chlorophenyl)propan-1-amine is presented below. This
information is critical for stoichiometric calculations, analytical characterization, and chemical
database management.

Property Value

Molecular Formula C9H12CIN[1][2][3][4]
Molecular Weight 169.65 g/mol [1][2][3][4]
Monoisotopic Mass 169.0658271 g/mol [1]
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3. Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of 1-(4-
Chlorophenyl)propan-1-amine are typically documented in peer-reviewed scientific journals
and specialized chemical synthesis databases. These protocols would include specific reaction
conditions, reagent quantities, work-up procedures, and analytical techniques such as Nuclear
Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-Performance
Liquid Chromatography (HPLC) for structural verification and purity assessment. Accessing
such detailed methodologies would require consulting specialized scientific literature.

4. Molecular Information Pathway

The following diagram illustrates the logical relationship between the compound's name and its
primary molecular identifiers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 1-(4-
Chlorophenyl)propan-1-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1315154#1-4-chlorophenyl-propan-1-amine-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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